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Compound of Interest

Compound Name: Peptide T TFA

Cat. No.: B15293322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the proper storage, handling, and

reconstitution of lyophilized Peptide T TFA, along with protocols for relevant in vitro assays.

Product Information
Product Name: Lyophilized Peptide T TFA

Appearance: White lyophilized powder

Storage: Store at -20°C to -80°C.

Storage and Handling of Lyophilized Peptide T TFA
Proper storage and handling are crucial to maintain the stability and integrity of lyophilized

Peptide T TFA.

Long-Term Storage
For long-term storage, lyophilized Peptide T TFA should be stored at -20°C, or preferably at

-80°C, in a desiccator and protected from light.[1] Under these conditions, the peptide can be

stable for several years.[2][3] Exposure to moisture will significantly decrease the long-term

stability of the peptide.[2][4]
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Handling
Before opening the vial, it is essential to allow it to equilibrate to room temperature in a

desiccator.[1][5] This prevents the condensation of moisture onto the peptide, as lyophilized

peptides are often hygroscopic.[1][5] Once opened, weigh out the desired amount of peptide

quickly in a clean, controlled environment.[5] After dispensing, it is recommended to purge the

vial with an inert gas like nitrogen or argon before tightly resealing and returning it to cold

storage.[2][6]

Table 1: Recommended Storage Conditions for Lyophilized Peptide T TFA

Condition Temperature Duration Stability

Long-Term -20°C to -80°C Up to several years High

Short-Term 4°C Days to weeks Moderate

Room Temperature Ambient Days Low

Note: This table provides general guidance based on typical peptide stability. Specific stability

data for Peptide T TFA may vary.

Reconstitution of Lyophilized Peptide T TFA
Reconstitution Procedure

Equilibrate: Allow the vial of lyophilized Peptide T TFA to warm to room temperature before

opening.[7]

Solvent Selection: The choice of solvent depends on the experimental requirements. For

initial reconstitution, sterile, distilled water is often a good starting point.[2] If solubility is an

issue, the addition of a small amount of 0.1% acetic acid can be beneficial for basic peptides.

[4]

Reconstitution: Using a sterile syringe, slowly add the desired volume of solvent to the vial,

allowing it to run down the side of the vial.[7]
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Dissolution: Gently swirl or vortex the vial to dissolve the peptide.[8] Avoid vigorous shaking,

which can cause aggregation.[8] Sonication can be used to aid in the dissolution of poorly

soluble peptides.[2]

Storage of Reconstituted Peptide T TFA
The shelf-life of peptides in solution is limited.[9] For optimal stability, it is recommended to:

Aliquot: Divide the reconstituted peptide solution into single-use aliquots to avoid repeated

freeze-thaw cycles.[2][9]

Storage Temperature: Store the aliquots at -20°C or colder.[9]

pH: Using sterile buffers at a pH between 5 and 6 can prolong the storage life of the peptide

solution.[9]

Table 2: Stability of Reconstituted Peptide T TFA in Solution

Storage Temperature Duration Stability

-80°C Months Good

-20°C Weeks to Months Moderate

4°C Days Low

Room Temperature Hours Very Low

Note: This table provides general guidance. The stability of Peptide T TFA in solution is

sequence-dependent and can be influenced by the solvent and buffer used.

Experimental Protocols
The following are general protocols that can be adapted for use with Peptide T TFA.

In Vitro Chemotaxis Assay
This protocol describes a general method for assessing the chemotactic or anti-chemotactic

effects of Peptide T. Peptide T has been reported to have anti-chemotactic activity by blocking
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CCR5-mediated chemotaxis.[10]

Workflow for Chemotaxis Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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